Cas no 23838-74-6 (Quinoxalino[2,3-b]phenazine,5,12-diethyl-5,12-dihydro-)

• Product Name: Quinoxalino[2,3-b]phenazine,5,12-diethyl-5,12-dihydro-
• CAS No: 23838-74-6
• MF: C₂₂H₂₀N₄
• MW: 340.421004295349
• CID: 264045
• PubChem ID: 90276
• Update Time: 2025-04-19

Quinoxalino[2,3-b]phenazine,5,12-diethyl-5,12-dihydro- Chemical and Physical Properties

Names and Identifiers

• Quinoxalino[2,3-b]phenazine,5,12-diethyl-5,12-dihydro-
• 1-(3-chlorophenyl)-3-[4-(trifluoromethyl)phenyl]urea
• 5,12-Diethyl-5,12-dihydroquinoxalino(2,3-b)phenazine
• Quinoxalino(2,3-b)phenazine, 5,12-diethyl-5,12-dihydro-
• P29FA289W4
• NS00050844
• EINECS 245-902-7
• Quinoxalino[2,3-b]phenazine, 5,12-diethyl-5,12-dihydro-
• 23838-74-6
• 5,12-Diethyl-5,12-dihydroquinoxalino[2,3-b]phenazine
• DTXSID2066935

• Inchi： 1S/C22H20N4/c1-3-25-19-11-7-5-9-15(19)23-17-14-22-18(13-21(17)25)24-16-10-6-8-12-20(16)26(22)4-2/h5-14H,3-4H2,1-2H3
• InChI Key： DMZLKMCVHCHAHT-UHFFFAOYSA-N
• SMILES： N1(CC)C2C=CC=CC=2N=C2C=C3C(C=C12)=NC1C=CC=CC=1N3CC

Computed Properties

• Exact Mass: 340.169
• Monoisotopic Mass: 340.16879665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 4
• Topological Polar Surface Area: 31.2Ų

Experimental Properties

• PSA: 31.2